Cas no 2179-60-4 (Methyl propyl disulfide)

• Product Name: Methyl propyl disulfide
• CAS No: 2179-60-4
• MF: C₄H₁₀S₂
• MW: 122.252198696136
• MDL: MFCD00013400
• CID: 42576
• PubChem ID: 24859323
• Update Time: 2025-06-08

Methyl propyl disulfide Chemical and Physical Properties

Names and Identifiers

• Methyl propyl disulfide
• 1-(methyldisulfanyl)propane
• Methylpropyldisulfideneat
• 1-METHYLDITHIO-PROPANE
• 2,3-Dithiahexane
• Disulfide,methyl propyl
• methyl n-propyl disulfide
• Methyl propyl disulphide
• Methyldithiopropane
• methyl-propyl-disulfane
• Propyl methyl disulfide
• Disulfide, methyl propyl
• 8M12K3FU0T
• Methylpropyldisulfide
• Propyl methyl persulfide
• 1-methyldisulfanylpropane
• 1-methyl-2-propyldisulfane
• 1-(Methyldisulfanyl)propane #
• FEMA No. 3201
• Methyl propyl disulfide, 90%
• FEMA 3201

• MDL： MFCD00013400
• Inchi： 1S/C4H10S2/c1-3-4-6-5-2/h3-4H2,1-2H3
• InChI Key： PUCHCUYBORIUSM-UHFFFAOYSA-N
• SMILES： CCCSSC

Computed Properties

• Exact Mass: 122.02200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 21.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 50.6

Experimental Properties

• Color/Form: Yellow, easy to flow liquid, with meat flavor and leek smell
• Density: 0.98 g/mL at 25 °C(lit.)
• Melting Point: -101.52°C (estimate)
• Boiling Point: 71°C/43mmHg(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.508(lit.)
• PSA: 50.60000
• LogP: 2.40760
• Solubility: Slightly soluble in water, soluble in ethanol and oil
• FEMA: 3201

Methyl propyl disulfide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36
• Safety Instruction： S16-S26-S37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Safety Term：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic disulfides Dialkyldisulfides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Methyl propyl disulfide

Exploring Methyl Propyl Disulfide (CAS No. 2179-60-4): Properties, Applications, and Industry Insights

Methyl propyl disulfide (CAS No. 2179-60-4) is an organic sulfur compound widely recognized for its distinctive aroma and versatile applications in flavors, fragrances, and industrial processes. This molecule, composed of a methyl group and a propyl group bridged by a disulfide linkage (S-S), plays a critical role in creating savory and pungent notes in food products. Its chemical formula, C₄H₁₀S₂, reflects its simple yet functional structure, making it a subject of interest for researchers and manufacturers alike.

In recent years, the demand for natural flavor enhancers and sustainable aroma chemicals has surged, driven by consumer preferences for clean-label ingredients. Methyl propyl disulfide is often discussed in the context of plant-derived flavors, particularly in Allium species like onions and garlic, where it contributes to their characteristic smell. This connection to natural sources aligns with the growing trend of bio-based chemicals, a hot topic in both academic and industrial circles.

From a technical perspective, CAS No. 2179-60-4 exhibits a boiling point of approximately 142–145°C and a density of 0.988 g/cm³. These properties make it suitable for use in high-temperature applications, such as thermal processing of foods or fragrance stabilization. Researchers are also exploring its potential in green chemistry initiatives, where its degradability and low environmental persistence are advantageous.

The compound’s role in food science cannot be overstated. As a flavoring agent, it is often used in meat analogs, snack seasonings, and savory sauces to replicate the umami-rich profiles of cooked meats and vegetables. With the rise of alternative protein products, methyl propyl disulfide has gained attention for its ability to enhance the sensory appeal of plant-based meats, addressing a key challenge in this rapidly expanding market.

In the fragrance industry, methyl propyl disulfide is valued for its ability to impart earthy and alliaceous undertones. Perfumers often use it in trace amounts to create complex olfactory profiles, particularly in niche perfumery where unique, bold scents are prized. Its stability in ethanol-based solutions makes it a practical choice for long-lasting fragrances.

Safety and regulatory compliance are frequently searched topics related to CAS No. 2179-60-4. The compound is generally recognized as safe (GRAS) when used in accordance with good manufacturing practices (GMP). However, proper handling guidelines, such as the use of personal protective equipment (PPE) in industrial settings, are emphasized in material safety data sheets (MSDS).

Emerging research suggests potential applications of methyl propyl disulfide in agricultural chemistry, particularly as a semiochemical in pest management strategies. Its volatility and specificity to certain insect olfactory receptors make it a candidate for eco-friendly pest control solutions, aligning with global efforts to reduce synthetic pesticide use.

For laboratory professionals, synthesis and analysis of 2179-60-4 often involve gas chromatography-mass spectrometry (GC-MS) techniques. The compound’s distinct mass fragmentation pattern aids in its identification, a topic frequently queried in analytical chemistry forums. Storage recommendations typically include cool, dry conditions under an inert atmosphere to prevent oxidation of the disulfide bond.

The economic landscape for methyl propyl disulfide reflects broader trends in the specialty chemicals sector. With Asia-Pacific emerging as a key production hub, supply chain dynamics and trade regulations have become important considerations for global procurement specialists. Market analysts note steady growth in demand, particularly from the processed food and personal care industries.

Innovative applications continue to emerge, such as the compound’s use in smart packaging systems where its odor profile can indicate food freshness. This intersection of materials science and food technology represents an exciting frontier for CAS No. 2179-60-4 research, frequently appearing in patent filings and academic literature.

Environmental fate studies of methyl propyl disulfide reveal relatively rapid degradation in aquatic systems, with hydrolysis and microbial action as primary pathways. This biodegradability profile positions it favorably compared to persistent synthetic compounds, addressing growing consumer concerns about environmental impact of chemical ingredients.

In formulation science, compatibility with common food-grade solvents and emulsifiers is frequently researched. The compound’s solubility characteristics make it particularly suitable for oil-based flavor systems, though advances in microencapsulation techniques have expanded its use in water-soluble applications as well.

Quality control protocols for 2179-60-4 typically focus on purity assessment through refractive index measurements and organoleptic testing. Batch-to-batch consistency is critical for end-use applications, driving investment in advanced purification technologies within the supply chain.

Looking ahead, the integration of biocatalytic production methods for methyl propyl disulfide could revolutionize its manufacturing process. Enzyme-mediated synthesis routes offer potential improvements in energy efficiency and reduced byproduct formation, topics gaining traction in industrial biotechnology circles.